Cas no 1565911-52-5 ((2,3-dihydro-1,4-benzodioxin-2-yl)methanesulfonamide)

• Product Name: (2,3-dihydro-1,4-benzodioxin-2-yl)methanesulfonamide
• CAS No: 1565911-52-5
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD26064752
• CID: 5244891
• PubChem ID: 112639882
• Update Time: 2025-10-29

(2,3-dihydro-1,4-benzodioxin-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-methanesulfonamide, 2,3-dihydro-
• (2,3-dihydro-1,4-benzodioxin-2-yl)methanesulfonamide

• MDL： MFCD26064752
• Inchi： 1S/C9H11NO4S/c10-15(11,12)6-7-5-13-8-3-1-2-4-9(8)14-7/h1-4,7H,5-6H2,(H2,10,11,12)
• InChI Key： PELZGKVXGOKJEQ-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1CS(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on (2,3-dihydro-1,4-benzodioxin-2-yl)methanesulfonamide

Introduction to (2,3-dihydro-1,4-benzodioxin-2-yl)methanesulfonamide (CAS No. 1565911-52-5)

(2,3-dihydro-1,4-benzodioxin-2-yl)methanesulfonamide, CAS No. 1565911-52-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzodioxin class, which is known for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule make it a valuable candidate for further exploration in medicinal chemistry.

The chemical structure of (2,3-dihydro-1,4-benzodioxin-2-yl)methanesulfonamide consists of a benzodioxin core substituted with a methanesulfonamide group at the 2-position. This substitution pattern imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. The benzodioxin moiety is particularly interesting due to its presence in several naturally occurring compounds that exhibit notable pharmacological effects.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzodioxin derivatives. These compounds have shown promise in various preclinical studies, particularly in the context of anti-inflammatory, antioxidant, and anticancer applications. The methanesulfonamide group further enhances the pharmacological profile of this compound by contributing to its solubility and bioavailability.

One of the most compelling aspects of (2,3-dihydro-1,4-benzodioxin-2-yl)methanesulfonamide is its potential as a lead compound for drug discovery. Researchers have been investigating its interactions with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes that are implicated in inflammation and cancer progression.

The synthesis of (2,3-dihydro-1,4-benzodioxin-2-yl)methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The benzodioxin core is typically synthesized through cyclization reactions, followed by functionalization at the 2-position with a methanesulfonamide group. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further research.

Recent advancements in computational chemistry have also played a crucial role in understanding the pharmacological properties of (2,3-dihydro-1,4-benzodioxin-2-yl)methanesulfonamide. Molecular modeling studies have helped researchers predict how this compound interacts with biological targets at the atomic level. These insights have been invaluable in guiding experimental design and optimizing drug candidates for better efficacy and reduced side effects.

In addition to its potential therapeutic applications, (2,3-dihydro-1,4-benzodioxin-2-yl)methanesulfonamide has also been explored for its role in chemical biology research. Its unique structure makes it a useful tool for studying enzyme mechanisms and developing new inhibitors. By understanding how this compound interacts with biological systems, scientists can gain insights into disease pathways and identify new therapeutic strategies.

The future of research on (2,3-dihydro-1,4-benzodioxin-2-yl)methanesulfonamide looks promising, with ongoing studies aimed at elucidating its full pharmacological potential. Collaborative efforts between synthetic chemists, pharmacologists, and biochemists are essential to translate laboratory findings into clinical applications. As our understanding of this compound grows, it is likely to play an increasingly important role in the development of novel pharmaceuticals.

In conclusion, (CAS No. 1565911-52-5) represents a significant advancement in medicinal chemistry due to its unique structure and promising biological activities. Its synthesis, pharmacological profile, and potential applications make it a compound of great interest for future research and development. With continued investigation and innovation, this molecule has the potential to contribute to significant breakthroughs in healthcare.